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Compound of Interest

Compound Name: fr198248

Cat. No.: B1241017

Audience: Researchers, scientists, and drug development professionals.

Introduction

FR198248 is a hydroxylated 1,3-dihydroisobenzofuran compound isolated from the
fermentation broth of the fungus Aspergillus terreus and Aspergillus flavipes.[1][2] This natural
product has demonstrated notable biological activities, including anti-influenza and antibacterial
properties.[1][2] These application notes provide detailed protocols for the isolation, purification,
and characterization of FR198248, as well as for the evaluation of its biological activity.

Section 1: Physicochemical and Spectroscopic
Characterization

The structural elucidation and confirmation of FR198248 rely on a combination of
spectroscopic technigues. Below is a summary of its key physicochemical properties and the
protocols for obtaining the spectroscopic data.

Physicochemical Properties of FR198248
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Property Value

Appearance Colorless needles

Molecular Formula CoH100s

Molecular Weight 198.17 g/mol

Melting Point 185-187 °C

Optical Rotation [a]D2> +28° (c 0.5, MeOH)

UV (MeOH) Amax (log €) 218 (4.16), 298 (3.68) nm

IR (KBr) vmax 3350, 1610, 1500, 1280, 1100 cm~1

Protocols for Spectroscopic Analysis

1.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

e Purpose: To elucidate the carbon and proton framework of the molecule.

e Instrumentation: A standard NMR spectrometer (e.g., Bruker Avance 600 MHz).
e Protocol:

o Dissolve approximately 5-10 mg of purified FR198248 in a suitable deuterated solvent
(e.g., DMSO-ds or Methanol-da).

o Transfer the solution to a 5 mm NMR tube.
o Acquire *H NMR and 3C NMR specitra.
o Use Tetramethylsilane (TMS) as an internal standard.[3]

o For further structural confirmation, 2D NMR experiments such as COSY, HSQC, and
HMBC can be performed.

1H and 13C NMR Spectroscopic Data of FR198248 (in DMSO-de)
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Position 13C (ppm) 'H (ppm, mult., J in Hz)
1 98.5 6.05 (s)

3 65.1 4.85 (d, 12.0), 4.95 (d, 12.0)
3a 118.5

4 1451

5 135.2

6 140.8

7 115.7

7a 145.1

4-CHs 8.2 1.95 (s)

1.2.2 Mass Spectrometry (MS)

e Purpose: To determine the molecular weight and elemental composition.

e Instrumentation: A high-resolution mass spectrometer (e.g., ESI-TOF).

e Protocol:

[¢]

o

o

o

Prepare a dilute solution of FR198248 in a suitable solvent (e.g., methanol or acetonitrile).
Infuse the sample directly into the electrospray ionization (ESI) source.
Acquire the mass spectrum in both positive and negative ion modes.

The high-resolution mass data can be used to confirm the elemental composition.

1.2.3 Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

e Purpose: To identify functional groups and conjugated systems.

e Instrumentation: FT-IR spectrometer and UV-Vis spectrophotometer.
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Protocols:

o IR Spectroscopy: Prepare a KBr pellet containing a small amount of FR198248 and
acquire the spectrum.

o UV-Vis Spectroscopy: Dissolve FR198248 in methanol and record the absorption
spectrum.[4]

Section 2: Isolation and Purification of FR198248

The following protocol details the fermentation of Aspergillus terreus and the subsequent
isolation and purification of FR198248.

Fermentation of Aspergillus terreus

Organism:Aspergillus terreus No. 13830.

Seed Culture Medium: Glucose (1%), Maltose (2%), Peptone (0.5%), Yeast Extract (0.5%),
Corn Steep Liquor (0.5%), (NH4)2S0a4 (0.2%), CaCOs (0.2%). Adjust pH to 6.0 before
sterilization.

Production Medium: Soluble Starch (5%), Glycerol (1%), Pharmamedia (1%), Dried Yeast
(0.5%), (NH4)2S0a4 (0.2%), K2HPOa4 (0.1%), MgSOa4-7H20 (0.05%), Adekanol LG-109
(0.05%). Adjust pH to 6.5 before sterilization.

Protocol:

o Inoculate the seed culture medium with Aspergillus terreus and incubate at 25°C for 3
days on a rotary shaker.

o Transfer the seed culture to the production medium.

o Ferment for 7 days at 25°C with agitation.

Isolation and Purification Workflow
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Pure FR198248
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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